Cas no 878728-85-9 (8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878728-85-9
• MF: C₁₇H₁₆ClN₅O₂
• MW: 357.794241905212
• CID: 6318905
• PubChem ID: 6493958
• Update Time: 2025-07-09

8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 6-(3-chloro-4-methylphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• Z237733596
• AKOS000725548
• F1869-0055
• 878728-85-9

• Inchi： 1S/C17H16ClN5O2/c1-9-5-6-11(7-12(9)18)23-10(2)8-22-13-14(19-16(22)23)20(3)17(25)21(4)15(13)24/h5-8H,1-4H3
• InChI Key： XJGUFGACRVOHHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(C)=CN2C3C(N(C)C(N(C)C=3N=C21)=O)=O

Computed Properties

• Exact Mass: 357.0992525g/mol
• Monoisotopic Mass: 357.0992525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 878728-85-9)

The compound 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 878728-85-9) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its complex molecular architecture, this compound is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its imidazo[1,2-g]purine core, which is known for its versatility in modulating biological activity.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and targeted therapy. The 8-(3-chloro-4-methylphenyl) moiety in this compound suggests potential interactions with specific enzyme targets, making it a candidate for studies in oncology and neurodegenerative diseases. Its trimethyl substitutions further enhance its lipophilicity, which could improve blood-brain barrier penetration—a critical factor in CNS drug development.

From a synthetic chemistry perspective, the preparation of 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves multi-step reactions, including cyclization and functional group transformations. The presence of the chloro and methyl groups on the phenyl ring offers opportunities for further derivatization, enabling the exploration of structure-activity relationships (SAR). This flexibility aligns with the growing trend of fragment-based drug design, where modular compounds are optimized for enhanced efficacy.

The compound's imidazo[1,2-g]purine-2,4-dione scaffold is also relevant to kinase inhibition, a hot topic in cancer research. Kinases play a pivotal role in cell signaling, and their dysregulation is implicated in numerous pathologies. As such, molecules like CAS No. 878728-85-9 are frequently screened against kinase libraries to identify potential lead compounds. Computational modeling and molecular docking studies often precede experimental validation, streamlining the drug discovery pipeline.

Beyond its pharmaceutical potential, this compound's stability and solubility profile make it a subject of interest in formulation science. Researchers are investigating its compatibility with various excipients and delivery systems, such as nanoparticles and liposomes, to enhance bioavailability. These efforts are part of a broader push toward personalized medicine, where tailored formulations address individual patient needs.

In summary, 8-(3-chloro-4-methylphenyl)-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a promising scaffold for biomedical research. Its structural features and functional groups position it as a versatile tool for addressing unmet medical challenges, particularly in targeted therapies and drug development. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone in next-generation therapeutics.